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Compound of Interest

Compound Name: (+)-Ketorolac

Cat. No.: B028406

Ensuring the safe and compliant disposal of (+)-Ketorolac is a critical component of laboratory
safety and environmental responsibility. This guide provides essential information for
researchers, scientists, and drug development professionals on the proper handling and
disposal of (+)-Ketorolac waste in a laboratory setting. Adherence to these procedures
minimizes environmental impact and ensures compliance with relevant regulations.

Waste Management and Disposal Overview

(+)-Ketorolac, a non-steroidal anti-inflammatory drug (NSAID), is not classified as a federally
controlled substance by the Drug Enforcement Administration (DEA). However, it is considered
a pharmaceutical waste that requires proper disposal to prevent environmental contamination.
[1][2][3] Improper disposal, such as flushing down the drain or discarding in regular trash, can
lead to the contamination of water supplies.[1][2]

All waste containing (+)-Ketorolac must be managed in accordance with local, state, and
federal regulations.[4] It is imperative to consult your institution's Environmental Health and
Safety (EHS) department for specific guidelines and approved waste management vendors.

Quantitative Data Summary

While specific quantitative limits for disposal are determined by local regulations and
institutional policies, the following table summarizes key characteristics of (+)-Ketorolac waste.
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Parameter

Guideline

Citation

Waste Classification

Non-controlled pharmaceutical
waste. May be considered
hazardous waste depending
on the formulation and local

regulations.

[1]021[4]

Primary Disposal Method

Incineration by a licensed
hazardous waste management

facility.

[4]

Container Type

Clearly labeled, leak-proof
containers designated for
pharmaceutical or chemical
waste. Use color-coded bins
where applicable (e.g., blue or
white for non-RCRA
pharmaceuticals, black for

RCRA hazardous waste).

[5][6]

Spill Cleanup Residue

All materials used to clean up
spills (e.g., absorbent pads,
contaminated PPE) must be
disposed of as hazardous

waste.

[7]

Standard Operating Procedure for (+)-Ketorolac

Disposal

This protocol outlines the step-by-step process for the disposal of various forms of (+)-

Ketorolac waste generated in a laboratory.

Waste Segregation and Collection

Proper segregation of waste is the first and most critical step to ensure safe and compliant

disposal.
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e Pure (+)-Ketorolac (Solid):

o Collect unwanted or expired pure (+)-Ketorolac powder in its original container or a
clearly labeled, sealed, and compatible waste container.

o The container must be labeled with "Hazardous Waste," the chemical name "(+)-
Ketorolac," and any other information required by your institution.

» (+)-Ketorolac Solutions:

o Collect aqueous and solvent-based solutions containing (+)-Ketorolac in a dedicated,
leak-proof, and shatter-resistant waste container.

o Do not mix with other incompatible chemical wastes.

o Label the container with the contents, including all chemical components and their
approximate concentrations.

o Contaminated Labware and Personal Protective Equipment (PPE):

o Items such as gloves, pipette tips, vials, and other materials that have come into contact
with (+)-Ketorolac should be collected in a designated hazardous waste container.

o Sharps, such as needles and syringes, must be placed in a puncture-resistant sharps
container that is also labeled for hazardous chemical waste.

Spill Management

In the event of a (+)-Ketorolac spill, follow these procedures:
o Alert Personnel: Notify others in the immediate area of the spill.

o Evacuate: If the spill is large or involves volatile solvents, evacuate the area and contact your
institution's EHS department.

o Wear Appropriate PPE: At a minimum, this should include safety goggles, a lab coat, and
chemical-resistant gloves.
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o Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the
spill.

o Clean the Area: Carefully sweep or wipe up the absorbed material and place it in a
designated hazardous waste container. Clean the spill area with soap and water.

o Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,
must be disposed of as hazardous waste.[7]

Storage of Waste

Store all (+)-Ketorolac waste in a designated, secure area away from general laboratory traffic.
Ensure that all containers are properly sealed and labeled. Follow your institution's guidelines
for the maximum allowable accumulation time for hazardous waste.

Waste Pickup and Disposal

Contact your institution's EHS department to schedule a pickup of the hazardous waste. Do not
attempt to dispose of (+)-Ketorolac waste through a third-party vendor without institutional
approval. The EHS department will work with a licensed waste management contractor for
proper transportation and disposal, which is typically incineration.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Ketorolac waste in a laboratory setting.
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Caption: Workflow for the proper disposal of (+)-Ketorolac waste in a laboratory.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b028406?utm_src=pdf-body-img
https://www.benchchem.com/product/b028406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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